Cas no 1599042-24-6 (N-Butyl-2-chloro-N-ethylpyridin-4-amine)

• Product Name: N-Butyl-2-chloro-N-ethylpyridin-4-amine
• CAS No: 1599042-24-6
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5048694
• Update Time: 2025-11-01

N-Butyl-2-chloro-N-ethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-chloro-N-ethylpyridin-4-amine
• N-Butyl-2-chloro-N-ethylpyridin-4-amine

• Inchi： 1S/C11H17ClN2/c1-3-5-8-14(4-2)10-6-7-13-11(12)9-10/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： ZABSWBUYUOAFKQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 3.6
• Topological Polar Surface Area: 16.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 322.0±22.0 °C at 760 mmHg
• Flash Point: 148.6±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Butyl-2-chloro-N-ethylpyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Butyl-2-chloro-N-ethylpyridin-4-amine

Professional Introduction to N-Butyl-2-chloro-N-ethylpyridin-4-amine (CAS No. 1599042-24-6)

N-Butyl-2-chloro-N-ethylpyridin-4-amine, with the chemical formula C₁₁H₁₈ClN₂, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1599042-24-6, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The structural integrity of this molecule, featuring a pyridine core with substituents at the 2nd and 4th positions, makes it a valuable intermediate in the development of novel therapeutic agents.

The N-butyl and N-ethyl groups attached to the pyridine ring contribute to the compound's reactivity and its potential role in drug design. These substituents not only enhance the solubility of the molecule in organic solvents but also influence its interaction with biological targets. The presence of a chloro group at the 2nd position adds another layer of functionality, enabling further derivatization and modification for specific pharmacological applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The compound N-Butyl-2-chloro-N-ethylpyridin-4-amine has been studied for its potential role in modulating various biological pathways. Research indicates that this molecule may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment. The pyridine scaffold is well-documented for its ability to interact with enzymes and receptors, making it a preferred choice for medicinal chemists.

One of the most compelling aspects of N-Butyl-2-chloro-N-ethylpyridin-4-amine is its utility as a building block in drug discovery. The flexibility offered by its structure allows for the synthesis of a wide range of analogs, each with distinct pharmacological profiles. For instance, modifications at the N-butyl and N-ethyl positions can significantly alter the compound's bioavailability and target specificity. This adaptability has made it a focal point in several research initiatives aimed at developing next-generation therapeutics.

The synthesis of N-Butyl-2-chloro-N-ethylpyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at the 2nd position is particularly critical and often requires specialized catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These methods not only improve the overall yield but also minimize byproduct formation, ensuring a cleaner final product.

In academic research, N-Butyl-2-chloro-N-ethylpyridin-4-amine has been utilized as a reference compound in several studies investigating drug-receptor interactions. Its structural features make it an excellent candidate for computational modeling, allowing researchers to predict how it might bind to biological targets. Such studies are crucial for understanding the mechanisms of action of new drugs and for optimizing their efficacy and safety profiles.

The pharmaceutical industry has also recognized the value of this compound in developing novel treatments. Companies engaged in drug discovery are increasingly incorporating N-butyl-substituted pyridines into their libraries due to their proven utility in medicinal chemistry. The ability to fine-tune the properties of these molecules through structural modifications offers a strategic advantage in creating drugs with improved pharmacokinetic profiles.

The environmental impact of synthesizing and using N-butyl-2-chloro-N-ethylpyridin-4-amine is another area of consideration. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption. These initiatives align with broader trends in sustainable chemistry, where minimizing environmental footprint is as important as maximizing yield and purity. Researchers are exploring biocatalysis and flow chemistry as alternative methods to traditional batch processing.

The future prospects for N-butyl-substituted pyridines remain promising as new methodologies continue to emerge in synthetic chemistry and drug discovery. The compound's versatility ensures that it will remain a key intermediate in pharmaceutical research for years to come. As our understanding of biological systems deepens, so too will our ability to harness this molecule's potential for therapeutic applications.